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Compound of Interest

Isonicotinoyl chloride
Compound Name:
hydrochloride

Cat. No.: B048175

Isonicotinoyl Chloride Hydrochloride: A
Technical Guide

CAS Number: 39178-35-3

Overview

Isonicotinoyl chloride hydrochloride, also known as 4-pyridinecarbonyl chloride
hydrochloride, is a white crystalline compound that serves as a critical heterocyclic building
block in organic synthesis.[1] Due to its high reactivity, it is extensively utilized as a
pharmaceutical and agrochemical intermediate, most notably in the synthesis of anti-
tuberculosis agents.[2] This technical guide provides an in-depth summary of its properties,
synthesis, reactivity, applications, and safety protocols for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

Isonicotinoyl chloride hydrochloride is a moisture-sensitive solid. Its key physical and
chemical properties are summarized in the table below.
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Property Value References
CAS Number 39178-35-3 [2][3]
Molecular Formula CeHaCINO - HCI [2][3]
Molecular Weight 178.01 g/mol / 178.02 g/mol [2][3]

White to almost white or beige
Appearance , [2][4]
crystalline powder

Melting Point 159-162 °C [2][5]

Low solubility in water. Soluble
N in methanol (50 mg/mL), ethyl
Solubility [1][3][6]
acetate, petroleum ether, and

acetone.

Pyridine-4-carbonyl chloride
hydrochloride, Isonicotinic acid

Synonyms chloride hydrochloride, 4- [3]
(Chloroformyl)pyridinium
hydrochloride

Synthesis and Manufacturing

The most common laboratory and industrial method for preparing isonicotinoyl chloride
hydrochloride involves the reaction of isonicotinic acid with a chlorinating agent, typically
thionyl chloride (SOCI2).[1][7] The reaction converts the carboxylic acid group into a highly
reactive acyl chloride.
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Caption: General workflow for the synthesis of Isonicotinoyl Chloride Hydrochloride.

Experimental Protocol: Synthesis from Isonicotinic Acid

The following protocol is a representative method for the synthesis of isonicotinoyl chloride
hydrochloride.

Materials:

Isonicotinic acid (1 mol, 123 g)

Thionyl chloride (250 mL)

Dry diethyl ether

1 L round-bottomed flask

Condenser with calcium chloride drying tube

Ice bath

Oil bath

Procedure:

Place 123 g (1 mol) of isonicotinic acid into a 1 L round-bottomed flask equipped with a
condenser and a calcium chloride drying tube.[2]

e While cooling the flask in an ice bath, add 250 mL of thionyl chloride all at once. An
exothermic reaction will occur, lasting approximately ten minutes.[2]

 After the initial reaction subsides, heat the mixture to reflux using an oil bath for 1.5 hours.[2]
e Once the reflux is complete, remove the excess thionyl chloride under vacuum.[2]
» To the resulting crystalline residue, add 100 mL of dry diethyl ether and stir the mixture.[2]

« Filter the white precipitate that forms, wash it again with 50 mL of diethyl ether, and dry the
solid to yield isonicotinoyl chloride hydrochloride.[2]
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Chemical Reactivity and Applications

As a highly reactive acylating agent, isonicotinoyl chloride hydrochloride is a versatile
intermediate in organic chemistry and drug discovery.[1] Its primary function is to introduce the
isonicotinoyl moiety into various molecules.
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Caption: Principal reaction pathways for Isonicotinoyl Chloride Hydrochloride.
Key Applications:

e Pharmaceutical Synthesis: It is a crucial intermediate for producing isonicotinic acid
derivatives, which are fundamental in the development of anti-tuberculosis drugs like
isoniazid.[2][7] It is also used in synthesizing novel therapeutic agents, such as dual
inhibitors of Aromatase/Aldosterone Synthase for breast cancer treatment.[8]

o Agrochemical Development: The compound plays a role in formulating more effective and
environmentally considerate pesticides and herbicides.[2]

e Organic and Materials Chemistry: It is used to synthesize complex heterocyclic compounds,
such as 7,16-diisonicotinoyltetraaza[9]annulene, which have applications in materials
science and as catalysts.[2]
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e Bioconjugation: Its reactivity is harnessed in bioconjugation processes, enabling the linkage
of biomolecules to other molecules or surfaces, which is vital for drug delivery systems and
diagnostics.[2]

Spectroscopic Data

The structural identity and purity of isonicotinoyl chloride hydrochloride are typically
confirmed using standard spectroscopic techniques. While specific spectral data is not always
publicly available, Certificates of Analysis from suppliers confirm that the material conforms to
reference spectra obtained by NMR and IR spectroscopy.[4][5] Researchers can find spectral
information in databases such as SpectraBase and ChemicalBook.[2]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure, showing characteristic signals for the pyridine ring protons and carbons,
as well as the carbonyl carbon.

« Infrared (IR) Spectroscopy: IR spectra are used to identify functional groups, with a strong
absorption band expected for the C=0 stretch of the acyl chloride group.

Safety and Handling

Isonicotinoyl chloride hydrochloride is a corrosive and moisture-sensitive material that
requires careful handling.
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Hazard Information Details References
GHS Pictogram GHSO05 (Corrosion) [3]
Signal Word Danger [3]

H314: Causes severe skin
Hazard Statements [3]
burns and eye damage.

P260: Do not breathe dusts or
mists. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated

] clothing. Rinse skin with

Precautionary Statements [31[5119]

water/shower.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P405: Store

locked up.

Handling and Storage:

» Handling: Use only in a chemical fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid generating dust.
Keep away from water and moisture, as it can hydrolyze.[7]

o Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed
and, for long-term storage, store under an inert gas like nitrogen.[5] A storage temperature of
2-8 °C is often recommended.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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